Cas no 7492-38-8 (2-Methyloctan-4-one)
2-Methyloctan-4-one structure
Product Name:2-Methyloctan-4-one
CAS No:7492-38-8
MF:C9H18O
MW:142.238623142242
MDL:MFCD00048808
CID:85972
PubChem ID:522566
Update Time:2025-04-18
2-Methyloctan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyloctan-4-one
- 2-Methyl-4-octanone
- 2-Methyl-octan-4-on
- 2-methyl-octan-4-one
- 4-Octanone,2-methyl
- butyl isobutyl ketone
- AKOS009157524
- DTXSID4074308
- SCHEMBL108545
- CHEBI:179613
- n-Butyl isobutyl ketone
- AS-57224
- 7492-38-8
- 4-Octanone, 2-methyl-
- MFCD00048808
- CS-0207487
- AMY19268
- LMFA12000124
- FT-0719419
- 2-Methyl-4-octanone, AldrichCPR
- G83713
-
- MDL： MFCD00048808
- Inchi： 1S/C9H18O/c1-4-5-6-9(10)7-8(2)3/h8H,4-7H2,1-3H3
- InChI Key： ICSKJDZASFIJQK-UHFFFAOYSA-N
- SMILES： O=C(CCCC)CC(C)C
Computed Properties
- Exact Mass: 142.13600
- Monoisotopic Mass: 142.135765193 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
- Molecular Weight: 142.24
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.8258 (estimate)
- Melting Point: -18.52°C (estimate)
- Boiling Point: 180℃
- Flash Point: 57.6±7.5 °C
- Refractive Index: 1.4150
- PSA: 17.07000
- LogP: 2.79180
- Solubility: Not available
- Vapor Pressure: 0.9±0.3 mmHg at 25°C
2-Methyloctan-4-one Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 52
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyloctan-4-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Methyloctan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM185533-100g |
2-methyloctan-4-one |
7492-38-8 | 95% | 100g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D112912-1kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 1kg |
$2650 | 2024-08-03 | |
| eNovation Chemicals LLC | D112912-3kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 3kg |
$4950 | 2023-09-03 | |
| eNovation Chemicals LLC | D112912-5kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 5kg |
$7650 | 2023-09-03 | |
| eNovation Chemicals LLC | D112912-15kg |
2-METHYL-4-OCTANONE |
7492-38-8 | 95% | 15kg |
$16850 | 2023-09-03 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19952-5g |
2-Methyl-4-octanone, 99% |
7492-38-8 | 99% | 5g |
￥646.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19952-25g |
2-Methyl-4-octanone, 99% |
7492-38-8 | 99% | 25g |
￥3169.00 | 2023-03-16 | |
| Aaron | AR003IEZ-5g |
2-Methyloctan-4-one |
7492-38-8 | 96% | 5g |
$146.00 | 2025-02-10 | |
| Aaron | AR003IEZ-25g |
2-Methyloctan-4-one |
7492-38-8 | 96% | 25g |
$698.00 | 2025-02-10 | |
| 1PlusChem | 1P003I6N-5g |
2-Methyloctan-4-one |
7492-38-8 | 96%;RG | 5g |
$164.00 | 2024-04-21 |
2-Methyloctan-4-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
7492-38-8 (2-Methyloctan-4-one) Related Products
- 64636-36-8(2,6-DECANEDIONE, 9-METHYL-)
- 845642-87-7(2-DODECANONE, 4,6,8-TRIMETHYL-)
- 845642-85-5(2-DECANONE, 4,8-DIMETHYL-)
- 762254-33-1(2-BUTANONE, 1-CYCLODODECYL-)
- 56608-65-2(2-DECANONE, 5-METHYL-)
- 67883-00-5(2-DODECANONE, 11-METHYL-)
- 845642-89-9(2-DODECANONE, 4,6,8,10-TETRAMETHYL-)
- 81639-57-8(2-DECANONE, 4-METHYL-, (4S)-)
- 141970-31-2(2,9-DECANEDIONE, 5,6-DIMETHYL-)
- 80652-03-5(2,6-OCTANEDIONE, 4-METHYL-)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
